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Compound of Interest

Compound Name: Methyl 2-(m-tolyl)acetate

L Get Quote

Cat. No.: B1353104

This guide provides immediate safety, operational, and disposal protocols for the handling of
Methyl 2-(m-tolyl)acetate (CAS No. 53088-69-0) in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Chemical Properties and Hazard Identification

Methyl 2-(m-tolyl)acetate is a liquid at room temperature. While one supplier indicates it is not
hazardous under specific regulations, another provides GHS hazard classifications that
suggest caution is warranted.[1] For maximum safety, it is prudent to handle the substance in
accordance with the provided GHS classifications.

Table 1: Physical and Chemical Properties of Methyl 2-(m-tolyl)acetate

Property Value

CAS Number 53088-69-0
Molecular Formula C10H1202
Molecular Weight 164.20 g/mol
Physical Form Liquid

Storage Temperature

Room Temperature or Refrigerator
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Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.
H319 Causes serious eye irritation.
May cause respirator
H335 o Y ) P Y
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 )
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.
Use only outdoors or in a well-
pP271 .
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302+P352
of water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.

P330 Rinse mouth.

Take off contaminated clothing

P362+P364 )

and wash it before reuse.
P405 Store locked up.

Dispose of contents/container
P501 to an approved waste disposal

plant.

Source: Sigma-Aldrich

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Methyl 2-(m-tolyl)acetate
from preparation to use.

Engineering Controls and Preparation

« Ventilation: Always handle Methyl 2-(m-tolyl)acetate in a well-ventilated area.[2] A chemical
fume hood is recommended to minimize inhalation exposure.

e Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.

o Material Preparation: Before handling, ensure all necessary equipment and reagents are
within reach to avoid leaving the designated work area.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical. The following table summarizes the required PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Protection Standard Examples

Wear chemical safety goggles
Eyes/Face ] ANSI Z87.1, EN 166
or a face shield.[2][3]

Wear nitrile or other
appropriate chemical-resistant
gloves.[2][3] A lab coat or

i chemical-resistant apron

Skin _ EN 374

should be worn to prevent skin
contact.[2] Impervious clothing
may be necessary for larger

quantities.[3]

If ventilation is inadequate or if
aerosols are generated, use a
NIOSH-approved respirator

) with appropriate cartridges

Respiratory ] NIOSH, EN 149

(e.g., organic vapor).[2][3]
Respiratory protection is not
typically required with

adequate ventilation.[3]

Handling and Experimental Protocol

e Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were
worn.[2] Do not eat, drink, or smoke in the laboratory.[4]

» Avoiding Contact: Avoid direct contact with skin, eyes, and clothing.[2] Prevent inhalation of
vapors or mists.

« Spill Management: In the event of a spill, immediately evacuate the area if necessary. Absorb
the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it in a
sealed container for disposal.[2] Provide adequate ventilation during cleanup.

Disposal Plan
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Proper disposal of Methyl 2-(m-tolyl)acetate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization

o Unused Methyl 2-(m-tolyl)acetate should be treated as hazardous chemical waste.

o Contaminated materials, such as absorbent pads, gloves, and empty containers, should also
be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

o Container Management: Do not dispose of the chemical down the drain.[3] Collect all waste
in a designated, properly labeled, and sealed container.

o Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[3]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[3] Follow
all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling Methyl 2-(m-tolyl)acetate

The following diagram illustrates the key steps for the safe handling and disposal of Methyl 2-
(m-tolyl)acetate.
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Workflow for Handling Methyl 2-(m-tolyl)acetate

Preparation

1. Verify Engineering Controls
(Fume Hood, Eyewash)

:

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

3. Assemble Materials

Handling

4. Handle Chemical in Fume Hood
- Avoid Inhalation & Contact

:

5. Perform Experiment

'

6. Decontaminate Work Area

Disposal

7. Collect Waste
(Chemical & Contaminated PPE)

'

8. Seal & Label Waste Container

:

9. Transfer to Licensed Disposal Company

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling and disposal of Methyl 2-(m-tolyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1353104?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/store/msds?partNumber=AC374080050&productDescription=methyl-3-methylphenylacetate-98-thermo-scientific&language=en&countryCode=CA
https://pim-resources.coleparmer.com/sds/54817.pdf
https://www.jpharmachem.com/content/uploads/2023/12/m-tolyl-acetate-msds.pdf
https://www.tcichemicals.com/BE/en/sds/A0670_EU_6N.pdf
https://www.benchchem.com/product/b1353104#personal-protective-equipment-for-handling-methyl-2-m-tolyl-acetate
https://www.benchchem.com/product/b1353104#personal-protective-equipment-for-handling-methyl-2-m-tolyl-acetate
https://www.benchchem.com/product/b1353104#personal-protective-equipment-for-handling-methyl-2-m-tolyl-acetate
https://www.benchchem.com/product/b1353104#personal-protective-equipment-for-handling-methyl-2-m-tolyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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